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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the 5-FAM-LPETGG fluorescent probe, a critical
tool for studying and utilizing the bacterial transpeptidase Sortase A (SrtA). It covers the probe's
core principles, mechanism of action, and detailed protocols for its application in site-specific
protein labeling and enzyme activity assays.

Core Principles

The 5-FAM-LPETGG probe is a synthetic peptide, Leu-Pro-Glu-Thr-Gly-Gly, that is
fluorescently labeled at its N-terminus with 5-carboxyfluorescein (5-FAM). This design
leverages the specific recognition sequence of the Staphylococcus aureus Sortase A enzyme.

e Recognition Motif: The core of the probe is the "LPETG" sequence, which is the canonical
recognition motif for SrtA.[1][2]

» Fluorescent Reporter: 5-FAM is a widely used green fluorescent dye, providing a robust and
readily detectable signal for tracking the peptide's fate in enzymatic reactions.[3]
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The probe's primary utility lies in its function as a substrate for SrtA, enabling researchers to
fluorescently label proteins, study enzyme kinetics, and screen for inhibitors.

Chemical and Spectral Properties

The 5-FAM-LPETGG probe consists of the hexapeptide LPETGG conjugated to a 5-FAM

fluorophore. While precise photophysical constants for the conjugated probe are not readily
available in the literature, the properties of 5-FAM provide a reliable reference. The peptide
component is not expected to significantly alter the core spectral characteristics of the dye.

Property Value Notes

For the peptide-dye conjugate.

Molecular Formula CasHs0NeO16 ]
Molecular Weight ~930.9 g/mol [4]
o ) Based on 5-carboxyfluorescein
Excitation Maximum (Aex) ~492 nm
(5-FAM).[4]
o ] Based on 5-carboxyfluorescein
Emission Maximum (Aem) ~518 nm
(5-FAM).[4]
Value for Fluorescein at ~498
Extinction Coefficient (€) ~80,000 cm~—1M1 nm.[5] This can vary with pH
and buffer conditions.
Value for Fluorescein in
] aqueous solution.[5] Highly
Quantum Yield (P) ~0.79 - 0.95
dependent on pH and local
environment.[6][7]
Soluble in aqueous buffers like
- PBS (pH 7.2) and organic
Solubility Good

solvents like DMSO and DMF.
[4]

Mechanism of Action: Sortase A-Mediated Ligation
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The functionality of the 5-FAM-LPETGG probe is intrinsically linked to the catalytic cycle of
Sortase A. SrtA is a transpeptidase that anchors surface proteins to the cell wall in Gram-
positive bacteria.[2] This process, often termed "sortagging,” can be harnessed for in vitro and
in cellulo protein engineering.

The reaction proceeds via a ping-pong mechanism involving a covalent enzyme intermediate:

[8]

e Recognition and Cleavage: SrtA recognizes the LPETG motif on the 5-FAM-LPETGG probe
and cleaves the peptide bond between the Threonine (T) and Glycine (G) residues.[1][3]

o Acyl-Enzyme Intermediate: The C-terminal threonine of the cleaved probe (how 5-FAM-
LPET) becomes covalently attached to the active site cysteine of SrtA, forming a thioester-
linked acyl-enzyme intermediate.[9]

» Nucleophilic Attack: A second substrate, containing an N-terminal oligoglycine (Gly)n motif
(typically n=3-5), acts as a nucleophile.[9] The terminal amino group of the glycine attacks
the thioester bond of the intermediate.

» Ligation and Regeneration: This attack resolves the intermediate, forming a new, native
peptide bond between the threonine of the 5-FAM-LPET fragment and the N-terminal glycine
of the nucleophile. The active site of Sortase A is regenerated in the process.

(Gly)n-Protein
< Ligation ‘( Intermediate « Nucleophile Complex }—— (FAM-I}:E?L?(E:?)’:-‘gmtein)
Sortase A (Active Cys-SH) )
+ +

SrtA « Probe Complex Released Glycine

Acyl-Enzyme Intermediate
(SrtA-S-CO-LPET-FAM)

5-FAM-LPETG-G
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Caption: Mechanism of Sortase A-mediated ligation using the 5-FAM-LPETGG probe.

Experimental Protocols

The following protocols provide a starting point for using the 5-FAM-LPETGG probe. Optimal
conditions, particularly reactant concentrations and incubation times, may need to be
determined empirically based on the specific proteins and application.

Site-Specific N-Terminal Protein Labeling

This protocol describes the labeling of a target protein that has been engineered to possess an
N-terminal oligoglycine tag (e.g., GGG-).

Materials:

5-FAM-LPETGG Probe: Stock solution (e.g., 5-10 mM in DMSO).

o Target Protein: Purified protein with an N-terminal (Gly)n tag (n=1-5), stock solution of known
concentration.

o Sortase A Enzyme: Purified, active SrtA (wild-type or an engineered variant like 5M or 7M).

[9]

e 10x Sortase Reaction Buffer: 500 mM Tris-HCI (pH 7.5-8.0), 1.5 M NaCl, 100 mM CacCl-.
(Note: CaClz is not required for Ca?*-independent mutants).[9]

e Quenching Buffer (Optional): e.g., SDS-PAGE loading buffer.
Procedure:

e Reaction Setup: In a microcentrifuge tube, combine the following components to the final
concentrations listed in the table below. It is recommended to add the Sortase A enzyme last
to initiate the reaction.
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Stock Final Example Volume
Component . .

Concentration Concentration (50 pL)
10x Sortase Buffer 10x 1x 5uL
Target Protein (GGG-

) 500 uM 50 uM 5uL
Protein)
5-FAM-LPETGG

5mM 250-500 pM 25-5puL
Probe
Sortase A Enzyme 50 uM 25-5uM 25-5puL
Nuclease-Free Water - - To 50 pL

 Incubation: Incubate the reaction at room temperature or 37°C. Reaction times can vary from
1 to 8 hours, depending on the efficiency of the substrates and enzyme variant.[6][10]
Monitor progress by taking aliquots at different time points (e.g., 1h, 3h, 5h).

e Analysis: Analyze the reaction products using SDS-PAGE. The labeled protein will exhibit a
shift in molecular weight and will be fluorescent under UV or blue light illumination before
staining. Coomassie staining can be used to visualize all protein bands.

 Purification (Optional): If the labeled protein needs to be separated from the enzyme and
unreacted components, affinity chromatography can be used (e.g., if the target protein or
SrtA has a His-tag).
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Caption: General experimental workflow for site-specific protein labeling.

High-Throughput Screening (HTS) for Sortase A
Inhibitors

The 5-FAM-LPETGG probe can be adapted for HTS assays to identify inhibitors of Sortase A.
A common format is a FRET (Foérster Resonance Energy Transfer) assay where the LPETG
recognition sequence is flanked by a fluorophore (like 5-FAM) and a quencher. However, a
simpler intensity-based assay can also be devised. The workflow below outlines a general HTS

process.
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Assay Principle: In the presence of an active SrtA and a suitable oligoglycine nucleophile, the
5-FAM-LPET moiety is transferred, leading to a change in the fluorescent signal's properties
(e.g., polarization). An effective inhibitor will prevent this reaction, and the fluorescent signal will
remain unchanged.

Procedure Outline;

o Plate Preparation: Dispense test compounds from a chemical library into a multi-well plate
(e.g., 384-well). Include positive (no inhibitor) and negative (no enzyme) controls.

o Reagent Addition: Add the 5-FAM-LPETGG probe, an oligoglycine acceptor (e.g., GGG-
peptide), and reaction buffer to all wells.

o Reaction Initiation: Add Sortase A to all wells except the negative controls to start the
reaction.

 Incubation: Incubate the plates for a predetermined time at a controlled temperature.

» Detection: Read the fluorescence intensity or fluorescence polarization (FP) of each well
using a plate reader.

» Data Analysis: Identify "hits" (wells with a signal similar to the negative control) for further
validation.
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Caption: Logical workflow for a high-throughput screen for Sortase A inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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